5-(4-Ethoxy-5-iodo-2-isopropyl-phenoxy)-pyrimidine-2,4-diamine

• Molecular Formula: C15H19IN4O2
• Molecular Weight: 414.24 g/mol
• IUPAC Name: 5-(4-ethoxy-5-iodo-2-propan-2-ylphenoxy)pyrimidine-2,4-diamine
• InChI: InChI=1S/C15H19IN4O2/c1-4-21-12-5-9(8(2)3)11(6-10(12)16)22-13-7-19-15(18)20-14(13)17/h5-8H,4H2,1-3H3,(H4,17,18,19,20)
• InChI Key: LWUNICOSKAFDRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C(C)C)OC2=CN=C(N=C2N)N)I

Description

5-(4-Ethoxy-5-iodo-2-isopropyl-phenoxy)-pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C15H19IN4O2 and its molecular weight is 414.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2,4-Diamino-pyrimidin-5-yloxy)-2-iodo-5-isopropyl-phenol (0.2 g, 0.52 mmol) in anhydrous DMF (2 ml) was added EtBr (57 mg, 0.52 mmol) in portions. The reaction mixture was partitioned between EtOAc and H2O. The organic extract was dried over Na2SO4, filtered and aconcentrated. Flash chromatography on silica (3% MeOH in methylene chloride with 1% NH4OH) gave 5-(4-Ethoxy-5-iodo-2-isopropyl-phenoxy)-pyrimidine-2,4-diamine (0.17 g, 28%) as a yellow solid. (M+H)=415.